Cas no 2171877-41-9 (2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide)

2-(1-Cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide is a specialized heterocyclic compound featuring a unique triazole core functionalized with cyclohexyl and cyclopropyl substituents, along with an acetamide side chain. This structural configuration imparts distinct physicochemical properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of both cyclohexyl and cyclopropyl groups enhances steric and electronic modulation, potentially improving binding affinity in target interactions. The acetamide moiety further contributes to solubility and hydrogen-bonding capabilities, facilitating its utility in drug discovery. Its well-defined synthetic route allows for high purity and scalability, supporting its application in the development of novel bioactive molecules.
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide structure
2171877-41-9 structure
Product Name:2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
CAS No:2171877-41-9
MF:C13H20N4O
MW:248.324102401733
CID:6547235
PubChem ID:165550782
Update Time:2025-06-09

2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
    • EN300-1597470
    • 2171877-41-9
    • Inchi: 1S/C13H20N4O/c14-12(18)8-11-13(9-6-7-9)17(16-15-11)10-4-2-1-3-5-10/h9-10H,1-8H2,(H2,14,18)
    • InChI Key: DOBXUUSHOWPELC-UHFFFAOYSA-N
    • SMILES: O=C(CC1=C(C2CC2)N(C2CCCCC2)N=N1)N

Computed Properties

  • Exact Mass: 248.16371127g/mol
  • Monoisotopic Mass: 248.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 73.8Ų

2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1597470-0.05g
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
2171877-41-9
0.05g
$1584.0 2023-06-04
Enamine
EN300-1597470-0.1g
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
2171877-41-9
0.1g
$1660.0 2023-06-04
Enamine
EN300-1597470-0.25g
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
2171877-41-9
0.25g
$1735.0 2023-06-04
Enamine
EN300-1597470-0.5g
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
2171877-41-9
0.5g
$1811.0 2023-06-04
Enamine
EN300-1597470-1.0g
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
2171877-41-9
1g
$1887.0 2023-06-04
Enamine
EN300-1597470-2.5g
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
2171877-41-9
2.5g
$3696.0 2023-06-04
Enamine
EN300-1597470-5.0g
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
2171877-41-9
5g
$5470.0 2023-06-04
Enamine
EN300-1597470-10.0g
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
2171877-41-9
10g
$8110.0 2023-06-04
Enamine
EN300-1597470-50mg
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
2171877-41-9
50mg
$1584.0 2023-09-23
Enamine
EN300-1597470-100mg
2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide
2171877-41-9
100mg
$1660.0 2023-09-23

Additional information on 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide

Research Briefing on 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide (CAS: 2171877-41-9)

In recent years, the compound 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide (CAS: 2171877-41-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole core and cyclohexyl-cyclopropyl substituents, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide typically involves a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry. Recent studies have optimized this process to improve yield and purity, with particular emphasis on the regioselectivity of the triazole formation. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have facilitated its broader application in drug discovery pipelines.

Pharmacological evaluations have revealed that 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide exhibits notable activity as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate its affinity for targets such as kinases and G-protein-coupled receptors (GPCRs), suggesting potential utility in treating inflammatory and neurodegenerative disorders. Furthermore, its pharmacokinetic profile, including bioavailability and metabolic stability, has been investigated in rodent models, with results supporting its progression to further preclinical testing.

One of the most compelling aspects of this compound is its potential as a scaffold for the development of novel therapeutics. Researchers have explored its derivatization to enhance selectivity and potency, leading to the identification of several analogs with improved efficacy. For instance, modifications to the acetamide moiety have yielded derivatives with increased blood-brain barrier penetration, a critical factor for CNS-targeted drugs. These findings underscore the versatility of 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide as a lead compound in medicinal chemistry.

Despite these promising developments, challenges remain in translating this research into clinical applications. Issues such as off-target effects and long-term toxicity require further investigation. However, the growing body of evidence supports the continued exploration of this compound and its analogs. Future research directions may include large-scale synthesis optimization, detailed mechanistic studies, and collaborative efforts to advance it through the drug development pipeline.

In conclusion, 2-(1-cyclohexyl-5-cyclopropyl-1H-1,2,3-triazol-4-yl)acetamide represents a valuable candidate in the quest for new therapeutic agents. Its unique chemical structure and demonstrated biological activity make it a focal point for ongoing research in chemical biology and drug discovery. As the field progresses, this compound is likely to play a pivotal role in addressing unmet medical needs, particularly in areas such as inflammation and neurodegeneration.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk